Cas no 820209-65-2 (Benzaldehyde, 4-(2-oxo-2H-naphtho[1,2-b]pyran-4-yl)-)

• Product Name: Benzaldehyde, 4-(2-oxo-2H-naphtho[1,2-b]pyran-4-yl)-
• CAS No: 820209-65-2
• MF: C₂₀H₁₂O₃
• MW: 300.307485580444
• CID: 701558
• PubChem ID: 71420542
• Update Time: 2025-04-19

Benzaldehyde, 4-(2-oxo-2H-naphtho[1,2-b]pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2-oxo-2H-naphtho[1,2-b]pyran-4-yl)-
• 4-(2-oxobenzo[h]chromen-4-yl)benzaldehyde
• 4-(2-Oxo-2H-naphtho[1,2-b]pyran-4-yl)benzaldehyde
• 820209-65-2
• DTXSID70839728

• Inchi： 1S/C20H12O3/c21-12-13-5-7-15(8-6-13)18-11-19(22)23-20-16-4-2-1-3-14(16)9-10-17(18)20/h1-12H
• InChI Key： KXUUXCNXCBFSMC-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(C=O)=CC=2)C2C=CC3C=CC=CC=3C1=2)=O

Computed Properties

• Exact Mass: 300.078644241g/mol
• Monoisotopic Mass: 300.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų